Cas no 1181573-11-4 (3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid)

3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid structure
1181573-11-4 structure
Product Name:3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid
CAS No:1181573-11-4
MF:C13H12O4S
MW:264.296982765198
CID:2141512
Update Time:2023-08-04

3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-dimethoxy-phenyl)-thiophene-2-carboxylic acid
    • 3-(3,4-Dimethoxy-phenyl)-thiophene-2-carboxylic acid
    • Inchi: 1S/C13H12O4S/c1-16-10-4-3-8(7-11(10)17-2)9-5-6-18-12(9)13(14)15/h3-7H,1-2H3,(H,14,15)
    • InChI Key: YGDVFMYDEBTXPV-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)O)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Topological Polar Surface Area: 84
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